5-amino-4-fluoropyridin-2-ol
Overview
Description
5-Amino-4-fluoropyridin-2-ol (5-AFP) is an aromatic heterocyclic compound and a derivative of pyridine, an organic compound widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic materials. 5-AFP has been studied extensively due to its wide range of applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. 5-AFP has been used in the synthesis of various drugs and compounds, as well as in the development of new drugs and compounds that can be used for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 5-amino-4-fluoropyridin-2-ol is not yet fully understood. However, it is believed that 5-amino-4-fluoropyridin-2-ol acts as an inhibitor of cytochrome P450 enzymes, which are responsible for the metabolism of various drugs and compounds. 5-amino-4-fluoropyridin-2-ol is also believed to act as an inhibitor of the enzyme aldose reductase, which is involved in the metabolism of glucose. 5-amino-4-fluoropyridin-2-ol is also believed to act as an inhibitor of the enzyme lipoxygenase, which is involved in the metabolism of lipids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-amino-4-fluoropyridin-2-ol are not yet fully understood. However, it has been shown to have a variety of effects on the metabolism of glucose, lipids, and proteins. 5-amino-4-fluoropyridin-2-ol has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of various drugs and compounds. 5-amino-4-fluoropyridin-2-ol has also been shown to inhibit the activity of the enzyme aldose reductase, which is involved in the metabolism of glucose. 5-amino-4-fluoropyridin-2-ol has also been shown to inhibit the activity of the enzyme lipoxygenase, which is involved in the metabolism of lipids.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-amino-4-fluoropyridin-2-ol in lab experiments is that it is a relatively inexpensive compound to synthesize. Additionally, 5-amino-4-fluoropyridin-2-ol is a stable compound and is not easily degraded. However, there are some limitations to using 5-amino-4-fluoropyridin-2-ol in lab experiments. For example, 5-amino-4-fluoropyridin-2-ol is not soluble in water, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of 5-amino-4-fluoropyridin-2-ol is not yet fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research on 5-amino-4-fluoropyridin-2-ol. These include further studies on the mechanism of action of 5-amino-4-fluoropyridin-2-ol, further studies on the biochemical and physiological effects of 5-amino-4-fluoropyridin-2-ol, and further studies on the potential applications of 5-amino-4-fluoropyridin-2-ol in the synthesis of drugs and compounds. Additionally, further studies could be conducted on the potential advantages and limitations of using 5-amino-4-fluoropyridin-2-ol in lab experiments. Finally, further studies could be conducted on the potential toxicity of 5-amino-4-fluoropyridin-2-ol and its effects on human health.
Synthesis Methods
5-amino-4-fluoropyridin-2-ol can be synthesized through several methods, including the use of a base-catalyzed reaction, a nucleophilic substitution reaction, and an acid-catalyzed reaction. In the base-catalyzed reaction, a base such as sodium hydroxide is used to convert pyridine into 5-amino-4-fluoropyridin-2-ol. In the nucleophilic substitution reaction, a nucleophile such as a halide or an amine is used to convert pyridine into 5-amino-4-fluoropyridin-2-ol. In the acid-catalyzed reaction, an acid such as hydrochloric acid is used to convert pyridine into 5-amino-4-fluoropyridin-2-ol.
Scientific Research Applications
5-amino-4-fluoropyridin-2-ol has been used in various scientific research applications, including the synthesis of drugs and compounds, the development of new drugs and compounds, and the study of biochemical and physiological effects. 5-amino-4-fluoropyridin-2-ol has been used in the synthesis of various drugs, including antifungal agents, antibiotics, and anti-inflammatory agents. 5-amino-4-fluoropyridin-2-ol has also been used in the development of new drugs and compounds, such as the development of an oral antifungal agent and a novel anti-inflammatory agent. 5-amino-4-fluoropyridin-2-ol has also been used in the study of biochemical and physiological effects, such as the effects of 5-amino-4-fluoropyridin-2-ol on the metabolism of glucose, lipids, and proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-4-fluoropyridin-2-ol involves the conversion of 4-chloro-3-fluoropyridine to 5-amino-4-fluoropyridin-2-ol through a series of reactions.", "Starting Materials": [ "4-chloro-3-fluoropyridine", "Sodium hydroxide (NaOH)", "Hydrogen peroxide (H2O2)", "Hydrochloric acid (HCl)", "Sodium nitrite (NaNO2)", "Sulfuric acid (H2SO4)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Water (H2O)" ], "Reaction": [ "Step 1: Dissolve 4-chloro-3-fluoropyridine in a mixture of NaOH and H2O and heat the solution to 80-90°C.", "Step 2: Add H2O2 dropwise to the solution and continue heating for 2-3 hours.", "Step 3: Cool the solution and acidify it with HCl to pH 2-3.", "Step 4: Extract the product with ethyl acetate and dry the organic layer over Na2SO4.", "Step 5: Concentrate the organic layer and purify the product by column chromatography.", "Step 6: Dissolve the purified product in H2SO4 and add NaNO2 to the solution at 0-5°C.", "Step 7: Add a solution of NaOH to the diazonium salt solution and heat the mixture to 80-90°C.", "Step 8: Neutralize the solution with NaHCO3 and extract the product with ethyl acetate.", "Step 9: Dry the organic layer over Na2SO4 and concentrate the solution.", "Step 10: Purify the product by column chromatography and recrystallize it from a mixture of ethyl acetate and hexane.", "Step 11: Dissolve the purified product in water and add NaCl to the solution.", "Step 12: Extract the product with ethyl acetate and dry the organic layer over Na2SO4.", "Step 13: Concentrate the organic layer and purify the product by column chromatography.", "Step 14: The final product obtained is 5-amino-4-fluoropyridin-2-ol." ] } | |
CAS RN |
1804379-35-8 |
Product Name |
5-amino-4-fluoropyridin-2-ol |
Molecular Formula |
C5H5FN2O |
Molecular Weight |
128.1 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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